Cas no 70632-11-0 (Phenazinium,3-amino-7-[2-(2,4-diaminophenyl)diazenyl]-2,8-dimethyl-5-phenyl-, chloride(1:1))

• Product Name: Phenazinium,3-amino-7-[2-(2,4-diaminophenyl)diazenyl]-2,8-dimethyl-5-phenyl-, chloride(1:1)
• CAS No: 70632-11-0
• MF: C₂₆H₂₄ClN₇
• MW: 469.968663215637
• CID: 567760
• PubChem ID: 112441
• Update Time: 2025-04-19

Phenazinium,3-amino-7-[2-(2,4-diaminophenyl)diazenyl]-2,8-dimethyl-5-phenyl-, chloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Phenazinium,3-amino-7-[2-(2,4-diaminophenyl)diazenyl]-2,8-dimethyl-5-phenyl-, chloride(1:1)
• 3-amino-7-[(2,4-diaminophenyl)azo]-2,8-dimethyl-5-phenylphenazinium chloride
• 4-[(8-amino-3,7-dimethyl-10-phenylphenazin-10-ium-2-yl)diazenyl]benzene-1,3-diamine,chloride
• 2,8-Dimethyl-3-((2,4-diaminophenyl)azo)-5-phenyl-7-aminophenazinium chloride
• 3-Amino-7-((2,4-diaminophenyl)azo)-2,8-dimethyl-5-phenylphenazinium chloride
• 3-amino-7-[(E)-(2,4-diaminophenyl)diazenyl]-2,8-dimethyl-5-phenylphenazin-5-ium chloride
• Phenazinium, 3-amino-7-((2,4-diaminophenyl)azo)-2,8-dimethyl-5-phenyl-, chloride
• Phenazinium, 3-amino-7-(2-(2,4-diaminophenyl)diazenyl)-2,8-dimethyl-5-phenyl-, chloride (1:1)
• Phenazinium, 3-amino-7-[(2,4-diaminophenyl)azo]-2,8-dimethyl-5-phenyl-, chloride
• 70632-11-0
• 3-amino-7-[(2,4-diaminophenyl)diazenyl]-2,8-dimethyl-5-phenylphenazin-5-ium chloride
• DTXSID60990852
• EINECS 274-711-1
• NS00061597

• Inchi： 1S/C26H23N7.ClH/c1-15-10-23-25(13-19(15)28)33(18-6-4-3-5-7-18)26-14-22(16(2)11-24(26)30-23)32-31-21-9-8-17(27)12-20(21)29;/h3-14H,1-2H3,(H5,27,28,29,32);1H
• InChI Key： YSQYZEMKAREMTM-UHFFFAOYSA-N
• SMILES： [Cl-].[N+]1(C2C=CC=CC=2)C2C=C(C(C)=CC=2N=C2C=C(C)C(=CC=12)N)/N=N/C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 444.9906
• Monoisotopic Mass: 469.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 680
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 48
• XLogP3: nothing
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 108.39